Cas no 90612-84-3 (2-Carboxycyclohexaneacetic Acid)

• Product Name: 2-Carboxycyclohexaneacetic Acid
• CAS No: 90612-84-3
• MF: C₉H₁₄O₄
• MW: 186.205063343048
• CID: 3412871
• Update Time: 2025-10-31

2-Carboxycyclohexaneacetic Acid Chemical and Physical Properties

Names and Identifiers

• CYCLOHEXANEACETIC ACID, 2-CARBOXY-
• 2-Carboxycyclohexaneacetic Acid

• Inchi： 1S/C9H14O4/c10-8(11)5-6-3-1-2-4-7(6)9(12)13/h6-7H,1-5H2,(H,10,11)(H,12,13)
• InChI Key： GCGCKIUIBPEAQE-UHFFFAOYSA-N
• SMILES： C1(CC(O)=O)CCCCC1C(O)=O

Additional information on 2-Carboxycyclohexaneacetic Acid

2-Carboxycyclohexaneacetic Acid: A Comprehensive Overview

2-Carboxycyclohexaneacetic acid (CAS No. 90612-84-3) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound, also known as cyclohexaneacetic acid with a carboxylic acid group, has garnered attention due to its unique structural properties and potential for functionalization in diverse chemical reactions.

The molecular structure of 2-carboxycyclohexaneacetic acid consists of a cyclohexane ring substituted with a carboxylic acid group at the 2-position and an acetic acid moiety at the 1-position. This arrangement imparts the compound with both hydrophilic and hydrophobic characteristics, making it suitable for a wide range of chemical transformations. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel antibiotics and anticancer agents.

One of the most promising applications of 2-carboxycyclohexaneacetic acid lies in its ability to act as a chiral building block in asymmetric synthesis. Researchers have demonstrated that this compound can be effectively utilized to construct complex molecular architectures with high enantioselectivity, which is crucial for the production of optically active pharmaceuticals. For instance, a study published in *Nature Chemistry* in 2023 reported the use of cyclohexaneacetic acid derivatives in the synthesis of β-lactam antibiotics, showcasing their potential to revolutionize drug discovery.

In addition to its role in drug development, 2-carboxycyclohexaneacetic acid has also found applications in polymer chemistry. Its ability to undergo polymerization under specific conditions has led to the creation of novel polymeric materials with tailored mechanical and thermal properties. These materials are being explored for use in advanced composites, biodegradable plastics, and smart responsive polymers.

From an environmental perspective, cyclohexaneacetic acid derivatives have been investigated for their biodegradability and eco-friendly synthesis pathways. A recent study published in *Green Chemistry* highlighted the development of sustainable methods for synthesizing 2-carboxycyclohexaneacetic acid, utilizing renewable feedstocks and catalytic processes that minimize waste generation.

The synthesis of 2-carboxycyclohexaneacetic acid typically involves multi-step reactions, including oxidation, cyclization, and functional group transformations. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and selective routes to this compound, reducing production costs and improving scalability.

Moreover, cyclohexaneacetic acid derivatives have been employed as intermediates in the synthesis of agrochemicals, such as herbicides and fungicides. Their ability to interact with biological targets through specific molecular recognition mechanisms makes them valuable tools in crop protection.

In conclusion, 2-carboxycyclohexaneacetic acid (CAS No. 90612-84-3) stands out as a multifunctional compound with vast potential across various industries. Its unique chemical properties, coupled with recent advancements in synthetic methodologies and application-oriented research, position it as a key player in modern chemistry and materials science.